Cas no 1111103-70-8 (4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile)
1111103-70-8 structure
Product Name:4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
CAS No:1111103-70-8
MF:C11H7N3O
MW:197.192781686783
MDL:MFCD11876774
CID:2606614
PubChem ID:53222232
Update Time:2025-04-21
4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
- 4-(2-HYDROXYPYRIMIDIN-5-YL)BENZONITRILE
- DTXSID80686785
- MFCD11876774
- 5-(4-CYANOPHENYL)-2-HYDROXYPYRIMIDINE
- 1111103-70-8
- 5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%
- 4-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzonitrile
-
- MDL: MFCD11876774
- Inchi: 1S/C11H7N3O/c12-5-8-1-3-9(4-2-8)10-6-13-11(15)14-7-10/h1-4,6-7H,(H,13,14,15)
- InChI Key: QGLQGAHIBSQCFN-UHFFFAOYSA-N
- SMILES: O=C1N=CC(=CN1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 197.058911855Da
- Monoisotopic Mass: 197.058911855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65.3Ų
4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322732-5 g |
5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%; . |
1111103-70-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322732-5g |
5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%; . |
1111103-70-8 | 95% | 5g |
€1159.00 | 2025-02-17 |
4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
1111103-70-8 (4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile) Related Products
- 27956-19-0(2(1H)-Pyrimidinone, 1-methyl-5-phenyl-)
- 281234-46-6(Benzaldehyde,4-(1,2-dihydro-2-oxo-5-pyrimidinyl)-)
- 56863-46-8(5-Phenylpyrimidin-2(1H)-one)
- 1111103-69-5(5-(4-tert-butylphenyl)-1H-pyrimidin-2-one)
- 64606-18-4(2(1H)-Pyrimidinone,5-(4-aminophenyl)-)
- 75175-33-6(2(1H)-Pyrimidinone, 5-(4-fluorophenyl)-)
- 1111104-12-1(5-[3-(hydroxymethyl)phenyl]-1H-pyrimidin-2-one)
- 1111104-21-2(5-(2-hydroxyphenyl)-1H-pyrimidin-2-one)
- 1111104-14-3(3-(2-oxo-1H-pyrimidin-5-yl)benzaldehyde)
- 1111104-15-4(5-(3-hydroxyphenyl)-1H-pyrimidin-2-one)
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